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Introduction

Sodium carbonate (Na₂CO₃), a key chemical compound used in various industries including

pharmaceuticals, glass manufacturing, and chemical synthesis, must meet stringent purity

requirements. Titration is a fundamental and widely used analytical method for accurately

determining the purity of sodium carbonate. This application note details the principles and

protocols for the titrimetric analysis of sodium carbonate purity.

Principle

The purity of sodium carbonate is determined by titrating a known weight of the sample with a

standardized solution of a strong acid, typically hydrochloric acid (HCl). The reaction proceeds

in two stages:

First Equivalence Point: Sodium carbonate reacts with HCl to form sodium bicarbonate.

Na₂CO₃ + HCl → NaHCO₃ + NaCl

Second Equivalence Point: Sodium bicarbonate further reacts with HCl to form carbonic

acid, which then decomposes to carbon dioxide and water. NaHCO₃ + HCl → H₂CO₃ + NaCl

→ H₂O + CO₂ + NaCl
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The overall reaction is: Na₂CO₃ + 2HCl → 2NaCl + H₂O + CO₂[1][2]

The endpoint of the titration can be determined using a suitable indicator or potentiometrically.

The purity of the sodium carbonate is calculated based on the stoichiometry of the reaction, the

volume and concentration of the titrant used, and the initial mass of the sample.

Two primary indicator-based methods are commonly employed: the single indicator method

and the double indicator method.

Single Indicator Method: This method involves titrating the sodium carbonate solution directly

to the second equivalence point (pH ≈ 3.8) using an indicator that changes color in the acidic

range, such as methyl orange or bromocresol green.[3][4] To improve accuracy, the solution

is often boiled near the endpoint to expel dissolved carbon dioxide, which can interfere with

the indicator's color change.[3][4][5]

Double Indicator Method: This method utilizes two indicators, phenolphthalein and methyl

orange, to determine the two separate equivalence points.[6][7][8] Phenolphthalein is used to

detect the first endpoint (conversion of carbonate to bicarbonate, pH ≈ 8.3), and then methyl

orange is added to the same solution to detect the second endpoint (conversion of

bicarbonate to carbonic acid).[6][8] This method is particularly useful for analyzing mixtures

of sodium carbonate and sodium hydroxide or sodium bicarbonate.[8][9][10]

Experimental Protocols
Protocol 1: Single Indicator Titration Method
This protocol describes the determination of sodium carbonate purity using a single indicator.

1. Reagents and Materials

Sodium Carbonate (anhydrous, analytical grade for standard)

Hydrochloric Acid (HCl), ~0.1 M solution

Methyl Orange Indicator solution (0.1% in water) or Bromocresol Green Indicator[3][4]

Distilled/Deionized Water
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Analytical Balance

Burette (50 mL)

Pipette (25 mL)

Volumetric flasks (250 mL)

Erlenmeyer flasks (250 mL)

Heating plate

2. Standardization of 0.1 M HCl Solution

Dry primary standard anhydrous sodium carbonate at 270°C for one hour and cool in a

desiccator.[5]

Accurately weigh approximately 0.2 g of the dried sodium carbonate into a 250 mL

Erlenmeyer flask.

Dissolve the sodium carbonate in about 50 mL of distilled water.

Add 2-3 drops of methyl orange indicator to the solution. The solution will turn yellow.[2]

Titrate the sodium carbonate solution with the prepared HCl solution until the color changes

from yellow to a faint pink/orange.[2][5]

Record the volume of HCl used.

Repeat the titration at least two more times for accuracy.

Calculate the exact molarity of the HCl solution.

3. Titration of the Sodium Carbonate Sample

Accurately weigh about 0.5 g of the sodium carbonate sample to be tested into a 250 mL

Erlenmeyer flask.[3]

Dissolve the sample in approximately 50 mL of distilled water.
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Add 2-3 drops of methyl orange indicator.

Titrate with the standardized HCl solution until the first perceptible color change from yellow

to reddish-pink.[3]

To enhance the sharpness of the endpoint, boil the solution for 2-3 minutes to expel

dissolved CO₂. The color may revert to yellow.[3][4]

Cool the flask to room temperature and continue the titration dropwise until the reddish-pink

color reappears and is stable.[3][5]

Record the total volume of HCl used.

Repeat the procedure for a total of three determinations.

4. Calculation of Purity

The percentage purity of sodium carbonate is calculated using the following formula:

% Purity = (V_HCl × M_HCl × Molar Mass_Na₂CO₃ × 100) / (2 × Mass_sample)

Where:

V_HCl = Volume of HCl used in liters

M_HCl = Molarity of the standardized HCl solution

Molar Mass_Na₂CO₃ = 105.99 g/mol

Mass_sample = Mass of the sodium carbonate sample in grams

The factor of 2 in the denominator is due to the 1:2 mole ratio between Na₂CO₃ and HCl.[1]

Protocol 2: Double Indicator Titration Method
This protocol is suitable for analyzing mixtures containing sodium carbonate.

1. Reagents and Materials
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Same as Protocol 1, with the addition of Phenolphthalein indicator solution (0.1% in 50%

ethanol).

2. Standardization of HCl Solution

Follow the same procedure as in Protocol 1.

3. Titration of the Sodium Carbonate Sample

Accurately weigh and dissolve the sodium carbonate sample as described in Protocol 1.

Add 2-3 drops of phenolphthalein indicator. The solution should turn pink.

Titrate with the standardized HCl solution until the pink color disappears. Record this volume

as V₁. This corresponds to the conversion of all carbonate to bicarbonate.

To the same solution, add 2-3 drops of methyl orange indicator. The solution will turn yellow.

Continue the titration with the HCl solution until the color changes to a stable reddish-pink.

Record the total volume of HCl used from the beginning of the titration as V₂.

The volume of HCl required to titrate the bicarbonate (originally from the carbonate) is (V₂ -

V₁).

4. Calculation of Purity

The volume of HCl equivalent to the total sodium carbonate is 2 × V₁. Therefore, the purity can

be calculated as:

% Purity = (2 × V₁ × M_HCl × Molar Mass_Na₂CO₃ × 100) / (2 × Mass_sample)

Alternatively, using the second endpoint:

% Purity = (V₂ × M_HCl × Molar Mass_Na₂CO₃ × 100) / (2 × Mass_sample)

Data Presentation
Table 1: Example Data for Standardization of HCl
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Trial
Mass of
Na₂CO₃ (g)

Final Burette
Reading (mL)

Initial Burette
Reading (mL)

Volume of HCl
(mL)

1 0.2015 37.50 0.10 37.40

2 0.2032 37.85 0.25 37.60

3 0.2021 37.65 0.15 37.50

Average 37.50

Table 2: Example Data for Purity Determination of Sodium Carbonate Sample

Trial
Mass of
Sample (g)

Final Burette
Reading (mL)

Initial Burette
Reading (mL)

Volume of HCl
(mL)

1 0.5012 46.80 0.20 46.60

2 0.5035 47.15 0.35 46.80

3 0.5024 46.90 0.25 46.65

Average 46.68

Mandatory Visualization
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Caption: Workflow for determining sodium carbonate purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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